Cas no 53392-86-2 (Octane, 1,1,1-trifluoro-)

Octane, 1,1,1-trifluoro- structure
Octane, 1,1,1-trifluoro- structure
Product Name:Octane, 1,1,1-trifluoro-
CAS No:53392-86-2
MF:C8H15F3
MW:168.199913263321
CID:1585871
PubChem ID:526491
Update Time:2025-04-21

Octane, 1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • Octane, 1,1,1-trifluoro-
    • SCHEMBL465782
    • DAHGKPKHUPDWJB-UHFFFAOYSA-N
    • LLPALXSFWIKSBS-UHFFFAOYSA-N
    • 1,1,1-Trifluorooctane
    • 53392-86-2
    • DTXSID101037423
    • Inchi: 1S/C8H15F3/c1-2-3-4-5-6-7-8(9,10)11/h2-7H2,1H3
    • InChI Key: FHMDVJKRMUAZOO-UHFFFAOYSA-N
    • SMILES: FC(CCCCCCC)(F)F

Computed Properties

  • Exact Mass: 168.11265
  • Monoisotopic Mass: 168.11258496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 85.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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